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Compound of Interest

Compound Name: Tos-PEG6-acid

Cat. No.: B13716691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety protocols, personal protective equipment (PPE)

guidelines, and operational procedures for the handling and disposal of Tos-PEG6-acid.

Adherence to these guidelines is essential for ensuring laboratory safety and procedural

accuracy.

Immediate Safety and Hazard Information
Tos-PEG6-acid is a PEG linker containing a tosyl group and a terminal carboxylic acid.[1][2][3]

The Safety Data Sheet (SDS) indicates that this compound is harmful if swallowed (Acute

toxicity, Oral - Category 4), causes skin irritation, and serious eye irritation.[4] It may also cause

respiratory irritation.[4] Therefore, appropriate precautions must be taken to avoid exposure.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Tos-PEG6-acid to

minimize exposure and ensure personal safety.
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Body Part
Personal Protective

Equipment
Material/Standard

Rationale and Best

Practices

Eyes/Face

Chemical safety

goggles and/or a face

shield

Splash-proof goggles;

Polycarbonate lenses

are recommended for

impact resistance.

Essential for

protecting eyes from

splashes. Standard

safety glasses do not

provide adequate

protection.

Hands
Chemical-resistant

gloves

Nitrile or butyl rubber

gloves are

recommended for

handling acids.

Inspect gloves for any

signs of degradation

or perforation before

use. Dispose of

contaminated gloves

immediately after use.

Body Laboratory coat

A fully fastened lab

coat is required. For

larger quantities, an

impervious apron

should be worn.

Provides a barrier

against accidental

spills and contact with

skin.

Respiratory

Use in a well-

ventilated area or

chemical fume hood

For low-fume

environments, an N95

mask may be suitable.

For higher exposures

or in case of

inadequate ventilation,

a full-face respirator

with acid gas

cartridges is

recommended.

To minimize the

inhalation of any

potential vapors or

aerosols, all handling

should be performed

within a certified

chemical fume hood.

Foot Closed-toe shoes ---

Protects feet from

spills and falling

objects.
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Experimental Protocols: Handling and Storage
Engineering Controls:

Always handle Tos-PEG6-acid in a well-ventilated area, preferably within a chemical fume

hood to minimize the inhalation of vapors.

Ensure that eyewash stations and safety showers are readily accessible.

Safe Handling Practices:

Avoid direct contact with skin and eyes.

Do not breathe dust or vapors.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke when using this product.

When transferring the compound, do so carefully to avoid generating dust or aerosols.

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.

Keep away from heat, flames, and sparks.

Store away from oxidizing agents.

Recommended storage temperature is -20°C for powder form or -80°C when in solvent.

Spill and Emergency Procedures
Small Spills:

Wear appropriate PPE as outlined above.

Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite).
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Collect the absorbed material into a suitable, labeled container for disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area immediately.

Do not attempt to clean up large spills without proper training and equipment.

Contact your institution's environmental health and safety department or emergency

services.

First Aid Measures:

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a POISON CENTER or

doctor/physician if you feel unwell.

If on skin: Immediately wash skin with copious amounts of water for at least 15 minutes while

removing contaminated clothing and shoes. If irritation persists, seek medical attention.

If in eyes: Immediately flush eyes with plenty of water for at least 15 minutes, separating the

eyelids with fingers. If irritation persists, seek medical attention.

If inhaled: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Disposal Plan
All waste materials, including the chemical itself, contaminated absorbents, and disposable

PPE, must be treated as hazardous waste.

Waste Segregation: Do not mix Tos-PEG6-acid waste with other waste streams. It should be

collected in a dedicated, properly labeled, and sealed container.

Disposal: Arrange for disposal as special waste by a licensed disposal company, in

consultation with local waste disposal authorities, and in accordance with national and
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regional regulations. While polyethylene glycol itself is biodegradable, the overall compound

should be handled as chemical waste.

Workflow for Handling Tos-PEG6-acid
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Workflow for Handling Tos-PEG6-acid
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Caption: Workflow for the safe handling of Tos-PEG6-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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